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In-Depth Technical Guide: Tert-Butyl
Methyl(piperidin-3-yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of tert-butyl methyl(piperidin-3-
yl)carbamate, a heterocyclic building block of significant interest in medicinal chemistry and

pharmaceutical development. The document details its molecular structure, physicochemical

properties, and its role as a key intermediate in the synthesis of complex molecules, including

therapeutic agents. Experimental data and a representative synthetic workflow are presented

to support laboratory applications.

Molecular Structure and Properties
Tert-butyl methyl(piperidin-3-yl)carbamate (CAS Number: 172478-01-2) is a carbamate-

protected piperidine derivative. The presence of the tert-butoxycarbonyl (Boc) protecting group

on the nitrogen of the methylamino group at the 3-position of the piperidine ring makes it a

stable and versatile intermediate for further chemical modifications.

Molecular Structure:
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Caption: 2D structure of tert-Butyl Methyl(piperidin-3-yl)carbamate.

Physicochemical Data
The quantitative properties of tert-butyl methyl(piperidin-3-yl)carbamate are summarized in

the table below. This data is essential for reaction planning, purification, and analytical

characterization.

Property Value Reference

CAS Number 172478-01-2 [1]

Molecular Formula C₁₁H₂₂N₂O₂ [1]

Molecular Weight 214.31 g/mol [1]

IUPAC Name
tert-butyl methyl(piperidin-3-

yl)carbamate

Physical Form
Colorless to yellow liquid,

semi-solid, or solid

Storage Conditions
Keep in dark place, inert

atmosphere, room temperature

Spectroscopic Data
While a comprehensive public database of spectroscopic data for this specific compound is not

readily available, typical spectral characteristics for similar N-Boc protected amines would be

expected. For instance, in ¹H NMR, characteristic peaks would include a singlet around 1.4

ppm for the tert-butyl group protons and a singlet for the N-methyl protons. In ¹³C NMR, the

carbonyl carbon of the Boc group would appear around 155 ppm. Infrared spectroscopy would

show a characteristic C=O stretch for the carbamate at approximately 1680-1700 cm⁻¹.

Role in Pharmaceutical Synthesis
Tert-butyl methyl(piperidin-3-yl)carbamate serves as a crucial intermediate in the synthesis

of more complex molecules, particularly in the field of drug discovery. The piperidine scaffold is
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a common motif in many biologically active compounds, and the Boc-protected methylamino

group at the 3-position allows for regioselective functionalization.

Application as a Building Block
This compound is utilized in the construction of larger molecules where a substituted piperidine

ring is a key pharmacophore. The Boc protecting group provides stability during multi-step

syntheses and can be readily removed under acidic conditions to reveal the secondary amine

for subsequent reactions. This strategy is widely employed in the synthesis of enzyme

inhibitors and receptor modulators.

While direct synthesis of a marketed drug from this specific intermediate is not prominently

documented in public literature, its structural analogs are key components in the synthesis of

significant therapeutic agents. For example, a structurally related compound, (S)-tert-butyl 3-(4-

aminophenyl)piperidine-1-carboxylate, is a pivotal intermediate in the manufacture of Niraparib,

a poly(ADP-ribose) polymerase (PARP) inhibitor used in cancer therapy.[2][3] This highlights

the importance of the substituted piperidine carbamate scaffold in the development of modern

pharmaceuticals, particularly in oncology.[4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis of tert-butyl methyl(piperidin-3-
yl)carbamate are not widely published in peer-reviewed journals, as it is often a commercially

available building block. However, a general synthetic approach can be outlined based on

standard organic chemistry principles for the N-methylation and N-Boc protection of

aminopiperidines.

Representative Synthetic Workflow
The synthesis of tert-butyl methyl(piperidin-3-yl)carbamate can be envisioned through a

multi-step process starting from a suitable piperidine precursor. A plausible synthetic route is

depicted below.
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3-Aminopiperidine derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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